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Compound of Interest

Compound Name: Pyrrolidin-2-ylmethanol

Cat. No.: B129387

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety and handling information for Pyrrolidin-
2-ylmethanol (CAS No. 498-63-5), a versatile chiral building block used in the synthesis of
various pharmaceutical compounds. Adherence to these guidelines is critical to ensure the
safety of laboratory personnel and the integrity of research.

Hazard Identification and Classification

Pyrrolidin-2-ylmethanol is classified as a hazardous substance. The following tables
summarize its GHS classification and associated hazard statements.

Table 1: GHS Classification

Hazard Class Category
Skin Corrosion/Irritation 2
Serious Eye Damage/Eye lIrritation 2A

Specific Target Organ Toxicity - Single Exposure

(Respiratory tract irritation)

Flammable Liquids 4

Source:[1][2][3]
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Table 2: Hazard Statements

Code Statement

H315 Causes skin irritation.[1][3][4]

H319 Causes serious eye irritation.[1][3][4]
H335 May cause respiratory irritation.[1][2][3][4]
H227 Combustible liquid.[1][2]

Signal Word: Warning[1][3][4]

Physical and Chemical Properties

A thorough understanding of the physical and chemical properties of Pyrrolidin-2-ylmethanol
is essential for its safe handling and storage.

Table 3: Physical and Chemical Properties

Property Value

Molecular Formula C5H11NO

Molecular Weight 101.15 g/mol [1]

Appearance Solid or semi-solid or lump or liquid

Boiling Point 87 - 88 °C (1,013 hPa)

Density 0.852 g/cm3 (25 °C)

Partition Coefficient (n-octanol/water) log Pow: 0.22 (25 °C)[5]

Storage Temperature Room temperature, keep in a dark, dry place.

Safe Handling and Experimental Protocols

Proper handling procedures are paramount to minimize exposure and prevent accidents. The
following protocols are derived from standard safety data sheets.
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Engineering Controls

o Ventilation: Always handle Pyrrolidin-2-ylmethanol in a well-ventilated area. Use of a
chemical fume hood is strongly recommended to keep airborne concentrations low.[4][6][7]

o Eye Wash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible and in close proximity to the workstation.[4][7]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial when working with this compound.

Table 4: Recommended Personal Protective Equipment

Protection Type Specification

Wear chemical safety goggles and/or a face

Eye/Face Protection )
shield.[4][5][6]

Wear chemically resistant gloves (e.g., nitrile

Skin Protection rubber), a lab coat, and closed-toe shoes.[4][5]

[6]7]

If ventilation is inadequate or if there is a risk of
) ) inhaling vapors or aerosols, use a NIOSH-
Respiratory Protection ] ) ]
approved respirator with an appropriate

cartridge.[5][8]

General Handling Precautions

e Avoid contact with skin, eyes, and clothing.[4][6]

Wash hands thoroughly after handling.[4][6][7]

Do not eat, drink, or smoke in the laboratory.[5][6]

Keep away from heat, sparks, open flames, and other ignition sources.[5][7][8][9]

Ground and bond containers and receiving equipment to prevent static discharge.[5][9]
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» Use only non-sparking tools.[5][9]
o Keep the container tightly closed when not in use.[5][6][7]

e Store in a cool, dry, and well-ventilated area away from incompatible materials.[6][7]

Emergency Procedures

In the event of an emergency, follow these procedures promptly.

First-Aid Measures

Table 5: First-Aid Procedures

Exposure Route First-Aid Instructions

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation o o ) ) )
artificial respiration. Seek immediate medical

attention.[3][4]

Immediately flush skin with plenty of water for at
) least 15 minutes while removing contaminated
Skin Contact ) . L
clothing and shoes. Seek medical attention if

irritation persists.[3][4]

Immediately rinse eyes cautiously with water for
several minutes. Remove contact lenses if

Eye Contact present and easy to do. Continue rinsing for at
least 15 minutes. Seek immediate medical
attention.[3][4]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion ] ) ) )
unconscious person. Seek immediate medical

attention.

Accidental Release Measures
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» Personal Precautions: Evacuate unnecessary personnel. Wear appropriate PPE as
described in Table 4. Ensure adequate ventilation. Remove all sources of ignition.[5][6]

e Containment and Clean-up: Absorb the spill with an inert material (e.g., vermiculite, sand, or
earth). Place the absorbed material into a suitable, labeled container for disposal. Do not

allow the product to enter drains or waterways.[4][6]

Logical Workflow for Safe Handling

The following diagram illustrates the key decision points and actions for the safe handling of
Pyrrolidin-2-ylmethanol.
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Safe Handling Workflow for Pyrrolidin-2-ylmethanol

Start: Prepare to Handle
Pyrrolidin-2-ylmethanol

1. Assess Hazards
(Review SDS)

5a. Proper Storage
(Tightly sealed, cool, dry, ventilated)

End: Procedure Complete

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Pyrrolidin-2-ylmethanol.
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Emergency Response Protocol

This diagram outlines the steps to be taken in case of an accidental exposure or spill.

Caption: A protocol for responding to emergencies involving Pyrrolidin-2-ylmethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b129387?utm_src=pdf-body
https://www.benchchem.com/product/b129387?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/90908
https://www.sigmaaldrich.com/HK/en/sds/sigald/270458?userType=undefined
https://aksci.com/sds/6717CX_SDS.pdf
https://aksci.com/sds/7637CC_SDS.pdf
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/394238
https://aksci.com/sds/9117DA_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC418310010&productDescription=D-PROLINOL+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/M1283_AGHS.pdf
https://store.apolloscientific.co.uk/storage/msds/OR0971_msds.pdf
https://www.benchchem.com/product/b129387#safety-and-handling-precautions-for-pyrrolidin-2-ylmethanol
https://www.benchchem.com/product/b129387#safety-and-handling-precautions-for-pyrrolidin-2-ylmethanol
https://www.benchchem.com/product/b129387#safety-and-handling-precautions-for-pyrrolidin-2-ylmethanol
https://www.benchchem.com/product/b129387#safety-and-handling-precautions-for-pyrrolidin-2-ylmethanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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